Cas no 1539221-09-4 (3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine
• CAS No: 1539221-09-4
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• CID: 6540537
• PubChem ID: 79830324
• Update Time: 2025-07-19

3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine
• 1539221-09-4
• EN300-1848154
• AKOS018388898

• Inchi： 1S/C16H21NO/c1-16(2,8-9-17)14-6-4-13-11-15(18-3)7-5-12(13)10-14/h4-7,10-11H,8-9,17H2,1-3H3
• InChI Key： MCDGSYSNKYKWEV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC(=C2)C(C)(C)CCN

Computed Properties

• Exact Mass: 243.162314293g/mol
• Monoisotopic Mass: 243.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine

Introduction to 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine (CAS No. 1539221-09-4)

3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine, with the CAS number 1539221-09-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of naphthylamines and is characterized by a 6-methoxynaphthalene moiety attached to a 3-methylbutan-1-amine backbone. The combination of these functional groups imparts distinct chemical and biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine consists of a naphthalene ring with a methoxy substituent at the 6-position, which is linked to a branched alkyl chain with an amine group at the terminal position. This arrangement provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's bioavailability and pharmacokinetic properties. The methoxy group also plays a significant role in modulating the compound's electronic properties, influencing its interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Preliminary in vitro and in vivo studies have shown that 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine exhibits potent SSRI activity, with a favorable selectivity profile compared to existing SSRIs. This suggests that it could be developed into a novel antidepressant with improved efficacy and reduced side effects.

In addition to its potential as an SSRI, 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use as an anti-inflammatory agent. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

The pharmacokinetic profile of 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine has also been studied in detail. Preclinical data indicate that it has good oral bioavailability and favorable metabolic stability. These properties are essential for ensuring that the compound reaches its intended target tissues in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has shown low toxicity in animal models, which is a critical consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine has also been studied for its potential use as a research tool. Its unique chemical structure makes it an excellent ligand for probing specific biological pathways and interactions. For example, it has been used in binding assays to investigate the structure-function relationships of serotonin transporters and other neurotransmitter receptors.

In conclusion, 3-(6-methoxynaphthalen-2-yl)-3-methylbutan-1-amine (CAS No. 1539221-09-4) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique combination of structural features and biological activities positions it as a promising candidate for further development into novel pharmaceuticals and research tools. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in the field of medicinal chemistry.